Cas no 14077-43-1 (N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)propanamide)

• Product Name: N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)propanamide
• CAS No: 14077-43-1
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 185736
• PubChem ID: 203248
• Update Time: 2025-05-21

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
• N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)propanamide
• 1,5-dimethyl-2-phenyl-4-propionylamino-1,2-dihydro-pyrazol-3-one
• 1-Phenyl-2,3-dimethyl-4-propionylamino-5-pyrazolone
• 4-Propionylamino-2,3-dimethyl-1-phenyl-pyrazolon-(5)
• 4-Propionylamino-antipyrin
• AC1L4A4X
• BRN 0620242
• CBMicro_019641
• N-Antipyrinylpropionamide
• NSC724911
• Oprea1_139497
• Oprea1_267408
• Propionamide, N-antipyrinyl-
• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)propionamide
• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)propanamide
• Z27661959
• DTXSID90161472
• 4-propionylaminoantipy-rine
• SR-01000403886-1
• BIM-0019540.P001
• 14077-43-1
• Propanamide, N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
• AKOS000670129
• F0777-0763
• AB00083342-01
• SR-01000403886
• CCG-7634
• Cambridge id 5374578
• NSC-724911

• Inchi： 1S/C14H17N3O2/c1-4-12(18)15-13-10(2)16(3)17(14(13)19)11-8-6-5-7-9-11/h5-9H,4H2,1-3H3,(H,15,18)
• InChI Key： MTAMBPMMQPPYRK-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N(C)N1C1C=CC=CC=1)NC(CC)=O

Computed Properties

• Exact Mass: 259.13221
• Monoisotopic Mass: 259.132077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.23
• Refractive Index: 1.608
• PSA: 52.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)propanamide

N-(1,5-Dimethyl-3-Oxo-2-Phenyl-2,3-Dihydro-1H-Pyrazol-4-Yl)Propanamide: A Comprehensive Overview

The compound with CAS No. 14077-43-1, known as N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)propanamide, is a fascinating molecule with significant potential in various fields. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological and chemical properties. The pyrazole ring in this molecule serves as a versatile scaffold for functionalization, making it a valuable compound in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of Stork enamine alkylation and Michael addition reactions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for large-scale applications. The Stork enamine alkylation step is particularly crucial as it allows for precise control over the substitution pattern on the pyrazole ring, which is essential for optimizing the compound's properties.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-Yl)propanamide exhibits significant antimicrobial activity, particularly against Gram-positive bacteria. This property makes it a strong candidate for developing new antibiotics, especially in light of the growing threat of antibiotic resistance. Furthermore, preliminary results from in vitro assays suggest that this compound may also possess anti-inflammatory properties, opening up possibilities for its use in treating conditions such as arthritis and inflammatory bowel disease.

In addition to its biological applications, this compound has shown potential in the field of material science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be used to create highly selective sensors for detecting environmental pollutants. Recent research has demonstrated that SAMs formed by this compound exhibit excellent stability and sensitivity when exposed to volatile organic compounds (VOCs), making them ideal for use in air quality monitoring devices.

The synthesis and characterization of this compound have also contributed to our understanding of pyrazole chemistry. The presence of both methyl groups and a phenyl group on the pyrazole ring creates a unique electronic environment that influences the molecule's reactivity and stability. This has led to new insights into the design of pyrazole-based materials with tailored properties for specific applications.

Another area where this compound has shown promise is in the field of catalysis. Researchers have found that when used as a ligand in transition metal catalysts, it significantly enhances the efficiency of various catalytic processes, including alkene hydrogenation and cross-coupling reactions. This discovery has opened up new avenues for developing more sustainable and cost-effective industrial processes.

Despite its numerous advantages, there are still challenges associated with the practical application of this compound. One major concern is its stability under physiological conditions, which may limit its use as a drug candidate. However, ongoing research is focused on modifying the molecule's structure to improve its pharmacokinetic properties while retaining its bioactivity.

In conclusion, N-(1,5-dimethyl-3-Oxo-2-PHENYL - 2 , 3 - dihydro - 1 H - pyrazol - 4 - yl ) propanamide (CAS No. 14077 - 43 - 1 ) is a versatile and intriguing compound with a wide range of potential applications. From drug discovery to material science and catalysis, this molecule continues to be a focal point for researchers seeking innovative solutions to pressing challenges across various disciplines.